Cas no 277761-24-7 (Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-)
277761-24-7 structure
Product Name:Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-
CAS No:277761-24-7
MF:C19H30O6
MW:354.437906742096
CID:1432500
Update Time:2024-08-15
Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-
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- Inchi: 1S/C19H30O6/c20-11-5-1-3-7-13-24-17-10-9-16(19(22)23)15-18(17)25-14-8-4-2-6-12-21/h9-10,15,20-21H,1-8,11-14H2,(H,22,23)
- InChI Key: ZRLFSPVSBZEFKU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OCCCCCCO)C(OCCCCCCO)=C1
Computed Properties
- Exact Mass: 354.2043
Experimental Properties
- Density: 1.143±0.06 g/cm3(Predicted)
- Boiling Point: 549.9±50.0 °C(Predicted)
- PSA: 96.22
- pka: 4.33±0.10(Predicted)
Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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